N-(3,5-dimethylphenyl)-2-((7-fluoro-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-[(7-fluoro-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C17H16FN3O3S2/c1-10-5-11(2)7-13(6-10)19-16(22)9-25-17-20-14-4-3-12(18)8-15(14)26(23,24)21-17/h3-8H,9H2,1-2H3,(H,19,22)(H,20,21)
• InChI Key: DCYWXTZVURMLLD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CSC2=NS(=O)(=O)C3=C(N2)C=CC(=C3)F)C
• Molecular Formula: C17H16FN3O3S2
• Molecular Weight: 393.5 g/mol

Description

N-(3,5-dimethylphenyl)-2-((7-fluoro-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C17H16FN3O3S2 and its molecular weight is 393.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Novel derivatives of thiadiazole compounds have been synthesized and characterized, demonstrating the utility of such compounds in the development of new chemical entities. For example, novel N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives were prepared using carbodiimide condensation catalysis, showcasing a convenient and fast method for synthesizing complex molecules (P. Yu et al., 2014). These compounds were identified using IR, 1H NMR, and elemental analyses, highlighting the importance of thorough compound characterization in scientific research.

Biological Activities

The synthesis of compounds with thiadiazole and related structures has led to the discovery of biological activities, which could inform the potential applications of N-(3,5-dimethylphenyl)-2-((7-fluoro-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)acetamide. For instance, a series of N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds were synthesized and their cytotoxic activities were evaluated against different cancer cell lines, revealing that certain derivatives presented potent cytotoxic results against breast cancer (Sraa Abu-Melha, 2021). These findings underscore the potential of thiadiazole derivatives in the development of new anticancer agents.

Chemical Reactions and Interactions

Research on the reactions of thiadiazole derivatives with nitrogenated nucleophiles has provided valuable information about the chemical behavior of such compounds. The addition reactions of amides and aromatic amines to the CN double bond of 3,4-diphenyl-1,2,5-thiadiazole 1,1-dioxide were studied, leading to the characterization of thiadiazoline derivatives by IR and NMR spectroscopy (J. Caram et al., 2003). This research highlights the reactivity of thiadiazole compounds, which could be relevant for the synthesis and functionalization of N-(3,5-dimethylphenyl)-2-((7-fluoro-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)acetamide.